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Compound of Interest

Compound Name: Sulfameter-d4

Cat. No.: B563909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and emergency

procedures for Sulfameter-d4, a deuterated analog of the sulfonamide antibiotic, Sulfameter.

The information is compiled and presented to meet the needs of laboratory and research

professionals.

Chemical and Physical Properties
Sulfameter-d4 is a stable, isotope-labeled form of Sulfameter. Its physical and chemical

properties are crucial for safe handling and storage.
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Property Value Source

CAS Number 1189483-96-2

Molecular Formula C₁₁H₈D₄N₄O₃S

Molecular Weight 284.33 g/mol

Appearance Yellow Solid [1]

Melting Point 205-207°C [1]

Solubility
DMSO (Slightly), Methanol

(Slightly, Sonicated)
[1]

Storage Temperature Refrigerator (2-8°C) [1][2]

Hazard Identification and Classification
Sulfameter-d4, like its parent compound and other sulfonamides, presents several hazards

that require careful management in a laboratory setting.

Hazard Classification Statement

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory irritation.[3][4]

Sensitization May cause an allergic skin reaction.

Experimental Protocols for Safe Handling
Adherence to strict protocols is essential to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure.
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Required Personal Protective Equipment

Safety Glasses with Side Shields or Goggles

Proceed with Handling

Appropriate Chemical-Resistant Gloves

NIOSH/MSHA Approved Respirator (if dust/fume risk)

Lab Coat or Protective Clothing

Before Handling Sulfameter-d4

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

General Handling and Hygiene
Follow these procedures to prevent contamination and accidental exposure.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood to minimize

inhalation of dust.

Avoid Contact: Do not get the substance in eyes, on skin, or on clothing.[5]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[6] Contaminated work clothing should not be allowed out of the workplace.[6]

Ingestion: Do not taste or swallow.[6]

Storage Protocol
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Proper storage is critical to maintain the integrity of Sulfameter-d4 and prevent accidents.

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Location: Store in a refrigerator at 2-8°C.[2] Keep away from food, drink, and animal feed.[6]

Incompatibilities: Store away from strong oxidizing agents, strong bases, chlorine, and nitric

acid.[5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
The following diagram outlines the initial steps to take in case of accidental exposure.

Exposure Type

Immediate Action

Inhalation

Move to fresh air. If breathing is difficult, give oxygen.

Skin Contact

Take off contaminated clothing. Wash with soap and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

Ingestion

Rinse mouth. Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Response to Exposure.

Accidental Release Measures
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In case of a spill, follow these steps to contain and clean the material safely.

Personnel: Keep unnecessary personnel away from the spill area.[6]

Protection: Wear appropriate personal protective equipment (PPE), including a respirator,

during clean-up.[6]

Containment: Prevent further leakage or spillage if it is safe to do so.[6] Avoid release to the

environment and do not flush into drains or surface water.[5][6]

Clean-up: Sweep up the spilled solid material and shovel it into suitable containers for

disposal.[5] Avoid generating dust.[5] After the product has been recovered, flush the area

with water.[6]

Toxicological and Ecological Information
While specific toxicological data for the deuterated form is limited, the information for the parent

compound, Sulfameter, and other sulfonamides provides guidance.

Mechanism of Action: Sulfonamides like Sulfameter act as competitive inhibitors of the

bacterial enzyme dihydropteroate synthase, which is necessary for folic acid synthesis.

Sulfameter is also a dihydrofolate reductase (DHFR) inhibitor.

Ecological Hazards: This substance may be harmful to aquatic life with long-lasting effects.

[6] It should not be released into the environment.[6]

Disposal Considerations
Dispose of Sulfameter-d4 and any contaminated materials in accordance with local, state, and

federal regulations. Waste materials should be disposed of by a licensed waste disposal

company. Do not allow the product to enter drains.[3]

This guide is intended for informational purposes and should be used in conjunction with the

official Material Safety Data Sheet provided by the supplier. Always prioritize safety and adhere

to established laboratory best practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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